Cas no 2138228-45-0 (2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide)

• Product Name: 2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide
• CAS No: 2138228-45-0
• MF: C₈H₁₆F₂N₂O₂
• MW: 210.221649169922
• CID: 6107870
• PubChem ID: 165467493
• Update Time: 2025-10-30

2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 2138228-45-0
• EN300-788535
• 2,2-difluoro-3-(pentan-2-yloxy)propanehydrazide
• 2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide

• Inchi： 1S/C8H16F2N2O2/c1-3-4-6(2)14-5-8(9,10)7(13)12-11/h6H,3-5,11H2,1-2H3,(H,12,13)
• InChI Key： NPCBHZBYLWAPHL-UHFFFAOYSA-N
• SMILES： FC(C(NN)=O)(COC(C)CCC)F

Computed Properties

• Exact Mass: 210.11798408g/mol
• Monoisotopic Mass: 210.11798408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide

Compound CAS No. 2138228-45-0: 2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide

The compound CAS No. 2138228-45-0, also known as 2,2-Difluoro-3-(pentan-2-yloxy)propanehydrazide, is a specialized organic chemical with unique structural and functional properties. This compound has garnered attention in the fields of pharmaceutical research, agricultural chemistry, and materials science due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the stability and bioavailability of certain drug candidates, making it a valuable asset in modern chemical synthesis.

The molecular structure of CAS No. 2138228-45-0 features a hydrazide group attached to a fluorinated propanol derivative. This combination provides the compound with distinct reactivity and selectivity in various chemical reactions. Researchers have explored its use in the synthesis of bioactive molecules, particularly in the development of antimicrobial agents and anticancer drugs. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes associated with cancer cell proliferation.

In terms of physical properties, CAS No. 2138228-45-0 is characterized by its high solubility in organic solvents and moderate stability under standard laboratory conditions. These attributes make it suitable for use in large-scale synthesis processes and industrial applications. Furthermore, its fluorinated structure contributes to enhanced thermal stability, which is advantageous in high-temperature chemical reactions.

The synthesis of CAS No. 2138228-45-0 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly sought after in pharmaceutical research. This has significantly improved the efficiency and scalability of the synthesis process, making it more accessible for commercial applications.

From an environmental perspective, studies have shown that CAS No. 2138228-45-0 exhibits low toxicity to aquatic organisms under standard test conditions. This makes it a safer alternative to traditional chemical intermediates in certain industrial processes. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, CAS No. 2138228-45-0 stands out as a versatile and promising compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies, position it as a key player in the development of innovative solutions for complex scientific challenges.